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Compound of Interest

Compound Name: 3-Phenylpropyl! acetate

Cat. No.: B089845

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Phenylpropyl acetate, a
versatile ester with applications ranging from fragrances to potential therapeutic agents. This
document details its chemical properties, synthesis, analytical methods, and safety information,
with a focus on experimental protocols and data presentation for the scientific community.

Chemical Identity and Synonyms

3-Phenylpropyl acetate is an organic compound classified as an acetate ester. Its systematic
IUPAC name is 3-phenylpropyl acetate. It is also widely known by a variety of synonyms and
alternative names, which are crucial for comprehensive literature and database searches.
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Identifier Type Identifier

IUPAC Name 3-phenylpropyl acetate[1]

CAS Number 122-72-5[2]

Molecular Formula C11H1402[2]

Molecular Weight 178.23 g/mol

InChl Key JRIGKUTZNBZHNK-UHFFFAOYSA-N[1]

SMILES CC(=0)OCCCC1=CC=CC=C1][1]
Hydrocinnamyl acetate, Benzenepropanol, 1-
acetate, Phenylpropyl acetate, Acetic Acid 3-
Phenylpropyl! Ester, y-Phenylpropyl acetate, (3-

Synonyms

Acetoxypropyl)benzene, 3-Acetoxy-1-
phenylpropane, 1-Acetoxy-3-phenylpropane,

Benzenepropyl acetate[2]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 3-Phenylpropyl acetate is

essential for its handling, formulation, and application in various experimental settings.
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Property Value Reference
Colorless to almost colorless

Appearance o [3]
clear liquid

Odor Sweet, floral, spicy, balsamic [4]

Boiling Point 245 °C (at 760 mmHg)

Melting Point -60 °C

Density 1.01 g/cm3 (at 20 °C)

Refractive Index

1.496 (at 20 °C)

Solubility

0.69 g/L in water

Vapor Pressure

<0.01 hPa (at 20 °C)

Flash Point

113 °C (closed cup)

Autoignition Temperature

445 °C

Synthesis of 3-Phenylpropyl Acetate

The most common and straightforward method for the synthesis of 3-Phenylpropyl acetate is

the esterification of 3-phenylpropan-1-ol with acetic anhydride or acetic acid. Below is a

detailed experimental protocol for its synthesis via acetylation.

Experimental Protocol: Acetylation of 3-Phenylpropan-1-
ol

This protocol describes the synthesis of 3-phenylpropyl acetate from 3-phenylpropan-1-ol and
acetic anhydride.

Materials:
e 3-phenylpropan-1-ol

e Acetic anhydride
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Pyridine (as catalyst, optional)

Diethyl ether (or other suitable organic solvent)
Saturated sodium bicarbonate solution
Anhydrous magnesium sulfate or sodium sulfate
Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

To a solution of 3-phenylpropan-1-ol (1 equivalent) in a suitable organic solvent such as
diethyl ether in a round-bottom flask, add acetic anhydride (1.2 equivalents).

Optionally, a catalytic amount of pyridine can be added to accelerate the reaction.

The reaction mixture is stirred at room temperature or gently heated under reflux for 2-4
hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, the mixture is allowed to cool to room temperature.

The reaction mixture is then transferred to a separatory funnel and washed sequentially with
water, saturated sodium bicarbonate solution (to neutralize any excess acetic acid and
anhydride), and finally with brine.

The organic layer is separated, dried over anhydrous magnesium sulfate or sodium sulfate,
and filtered.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The solvent is removed under reduced pressure using a rotary evaporator to yield the crude

3-phenylpropyl acetate.

 Further purification can be achieved by vacuum distillation.

Synthesis Workflow

Aqueous Workup:

1. Wash with H20

2. Wash with sat. NaHCOs
3. Wash with Brine

Drying

Reactants: Esterification Reaction —
3-Phenylpropan-1-ol (Optional: Pyridine catalyst) SolientRenove) Ricaton N Pure 3-Phenylpropyl Acetate
Rotary Evaporation Vacuum Distillation
Acetic Anhydride Stirting at RT or Reflux (2-4h)

Dry organic layer with
anhydrous MgSO«/NazSOs

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Phenylpropyl acetate.

Analytical Methods

Accurate identification and quantification of 3-Phenylpropyl acetate are crucial for quality
control and research purposes. Gas Chromatography-Mass Spectrometry (GC-MS) and
Nuclear Magnetic Resonance (NMR) spectroscopy are the primary analytical techniques
employed.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile compounds like 3-
Phenylpropyl acetate.

Experimental Protocol:

o Sample Preparation: Dilute the 3-Phenylpropyl acetate sample in a suitable volatile solvent

(e.g., dichloromethane or ethyl acetate).
e GC Conditions:
o Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

o Injector Temperature: 250 °C.
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o Oven Temperature Program: Start at a lower temperature (e.g., 50 °C) and ramp up to a
higher temperature (e.g., 280 °C) at a controlled rate (e.g., 10 °C/min).

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: Scan from m/z 40 to 400.
o lon Source Temperature: 230 °C.
o Quadrupole Temperature: 150 °C.

o Data Analysis: The retention time of the peak corresponding to 3-Phenylpropyl acetate is
used for identification, and the mass spectrum is compared with a reference library (e.g.,
NIST) for confirmation. The characteristic fragment ions for 3-phenylpropyl acetate include
m/z 118, 117, 91, and 43.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information about the molecule.
Experimental Protocol:

o Sample Preparation: Dissolve a small amount of the purified 3-Phenylpropyl acetate in a
deuterated solvent (e.g., CDCIs).

e 'H NMR Spectroscopy:
o Acquire the proton NMR spectrum. The expected chemical shifts (d) are approximately:
» 7.32-7.18 ppm (m, 5H, aromatic protons)
= 4.09 ppm (t, 2H, -O-CH2-)

= 2.69 ppm (t, 2H, -CH2-Ph)
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= 2.06 ppm (s, 3H, -C(=0)-CHs3)
= 1.96 ppm (M, 2H, -CH2-CH2-CH->-)
e 13C NMR Spectroscopy:

o Acquire the carbon-13 NMR spectrum. The expected chemical shifts (8) are
approximately:

171.1 ppm (C=0)

» 141.2 ppm (aromatic C)

» 128.5 ppm (aromatic CH)

» 128.4 ppm (aromatic CH)

» 126.0 ppm (aromatic CH)

» 63.9 ppm (-O-CH2)

» 32.2 ppm (-CH2-Ph)

s 30.2 ppm (-CH2-CH2-CHz2-)
= 21.0 ppm (-C(=0)-CHs)

Applications and Research

3-Phenylpropyl acetate is primarily used in the fragrance and flavor industries for its pleasant
floral and fruity aroma.[4] It is a component of many perfume compositions and is used as a
flavoring agent in various food products.

Potential Therapeutic Application: Wound Healing

Recent research has highlighted the potential of 3-Phenylpropyl acetate as a therapeutic
agent in wound healing. A study using a rat excision wound model demonstrated that topical
application of 3-phenylpropyl acetate significantly accelerated wound closure, enhanced
collagen deposition, and reduced the microbial load at the wound site.
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Experimental Summary: Rat Excision Wound Healing Model

Animal Model: Wistar albino rats.

e Wound Creation: A full-thickness excision wound is created on the dorsal side of the rat.
o Treatment: Topical application of 3-phenylpropyl acetate to the wound.

o Parameters Assessed:

o

Wound contraction rate

[¢]

Epithelialization period

[¢]

Histopathological analysis (collagen deposition, tissue remodeling)

[e]

Biochemical markers (e.g., hydroxyproline content)

Microbial load

o

Wound Healing logical Relationship

Treatment

(3-Phenylpropyl Acetata
K (Topical Application) J

Observed Effects

Encreased Collagen DepositioD Gccelerated Wound Contractioa Geduced Microbial Loa(D

Dutcome

Enhanced Wound Healing
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Caption: Logical relationship of 3-Phenylpropyl acetate's effects on wound healing.

Safety and Toxicology

3-Phenylpropyl acetate is generally considered to have low toxicity. However, as with any
chemical, appropriate safety precautions should be taken.

Toxicity Data Value Species Route

LDso 4700 mg/kg Rat Oral

) o Irritating to skin and
Skin Irritation
eyes

o No sensitizing effects
Sensitization
known

Handling Precautions:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

e Work in a well-ventilated area or under a fume hood.
e Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.
» Store in a cool, dry, and well-ventilated place away from incompatible materials.

This technical guide provides a foundational understanding of 3-Phenylpropyl acetate for
researchers and professionals in drug development and related scientific fields. The detailed
protocols and data summaries are intended to facilitate further research and application of this
versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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